Cas no 12002-27-6 (Benzoic acid,chlorinated)

• Product Name: Benzoic acid,chlorinated
• CAS No: 12002-27-6
• MF: C₂₈H₁₆Cl₈O₈
• MW: 764.045841217041
• CID: 222184
• PubChem ID: 25486
• Update Time: 2025-04-19

Benzoic acid,chlorinated Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,chlorinated
• Chlorinated benzoic acid
• 12002-27-6
• 4-chlorobenzoic acid;2,4-dichlorobenzoic acid;2,6-dichlorobenzoic acid;2,4,6-trichlorobenzoic acid

• Inchi： 1S/C7H3Cl3O2.2C7H4Cl2O2.C7H5ClO2/c8-3-1-4(9)6(7(11)12)5(10)2-3;8-4-1-2-5(7(10)11)6(9)3-4;8-4-2-1-3-5(9)6(4)7(10)11;8-6-3-1-5(2-4-6)7(9)10/h1-2H,(H,11,12);2*1-3H,(H,10,11);1-4H,(H,9,10)
• InChI Key： AHEKUTUWCVGJRX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)O)Cl)Cl.ClC1C=CC=C(C=1C(=O)O)Cl.ClC1C=C(C=CC=1C(=O)O)Cl.ClC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 763.829439
• Monoisotopic Mass: 759.835339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149

Experimental Properties

• Boiling Point: 329.7°C at 760 mmHg
• Flash Point: 153.2°C